Lead(II) Oxide

• CAS No.: 1317-36-8
• Product Name: Lead(II) Oxide
• Molecular Formula: PbO; OP
• Molecular Weight: 223 g/mol
• IUPAC Name: oxolead
• Standard InChI: InChI=1S/O.Pb
• Standard InChIKey: YEXPOXQUZXUXJW-UHFFFAOYSA-N
• SMILES: O=[Pb]
• Canonical SMILES: O=[Pb]
• Boiling Point: 1472 °C; 1470 °C
• Colorform: Exists in 2 forms: red to reddish-yellow, tetragonal crystals at ordinary temperature; yellow, orthorhombic crystals, stable above 489 °C; Yellow orthorhombic crystals
• Density: 9.5 at 68 °F (USCG, 1999); 9.64 g/cu cm; 9.5 g/cm³
• Melting Point: 887 °C; 888 °C
• Physical Description: Litharge appears as odorless gray or yellow green or red-brown solid. Sinks in water. (USCG, 1999); DryPowder; DryPowder, OtherSolid; OtherSolid; WetSolid; RED-TO-YELLOW CRYSTALS.
• Description: Litharge appears as odorless gray or yellow green or red-brown solid. Sinks in water. (USCG, 1999)
• Shelf Life: Stable under recommended storage conditions.; Exists in 2 forms: (1) Red to reddish-yellow, tetragonal crystals; stable at ordinary temps. (2) Yellow, orthorhombic crystals; stable >489 °C
• Solubility: In water: 0.0504 g/L at 25 °C (alpha form); 0.1065 g/L at 25 °C (beta form); Water: 0.017 g/L at 20 °C; Insoluble in water, alcohol; soluble in acetic acid, dilute nitric acid, warm soln of fixed alkali hydroxides; Soluble in ammonium chloride; Solubility in water: none
• Synonyms: Lead oxide (PbO); C.I. 77577; C.I. Pigment Yellow 46; G 2; Lead Monooxide; Lead Monoxide; Lead Oxide; Lead Oxide Yellow; Lead Protoxide; Lead(2+) Oxide; Litharge; Litharge S; Litharge Yellow L 28; Pigment Yellow 46; Plumbous Oxide; Yellow Lead Ocher
• Vapor Pressure: 1 Pa at 724 °C; 10 Pa at 816 °C; 100 Pa at 928 °C; 1kPa at 1065 °C; 10 kPa at 1241 °C; 100 kPa at 1471 °C
• PubChem Compound: 14827
• Last Modified: Nov 11 2021